3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 3-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C17H13F3N2OS2/c18-17(19,20)11-5-1-2-6-12(11)21-15(23)9-10-24-16-22-13-7-3-4-8-14(13)25-16/h1-8H,9-10H2,(H,21,23)
• InChI Key: JDPJYEWGDMRRFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CCSC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H13F3N2OS2
• Molecular Weight: 382.4 g/mol

Description

3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of benzothiazole derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site of tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been found to possess antioxidant and anti-inflammatory properties. It has been shown to reduce the production of reactive oxygen species and inhibit the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide in lab experiments is its high potency and selectivity towards cancer cells. However, one limitation is that the compound may exhibit toxicity towards normal cells at higher concentrations.

Future Directions

1. Further studies are needed to investigate the potential of 3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide as a therapeutic agent for other diseases, such as Alzheimer's and Parkinson's disease.
2. The development of more potent and selective analogs of this compound for improved anticancer activity.
3. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
4. Exploration of the use of this compound in combination with other anticancer agents for enhanced efficacy.
5. Investigation of the potential of this compound as a radioprotective agent in cancer therapy.

Scientific Research Applications

3-(1,3-benzothiazol-2-ylthio)-N-[2-(trifluoromethyl)phenyl]propanamide has been studied extensively for its potential as an anticancer agent. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.